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Compound of Interest

Compound Name: 1,2,3,3-Tetrachlorobutane

CAS No.: 13138-51-7

Cat. No.: B087693 Get Quote

Abstract & Scope
This Application Note defines the operational standards for handling volatile chlorinated

butanes (VCBs), specifically focusing on 1-chlorobutane, 2-chlorobutane, and 1,4-

dichlorobutane. These compounds serve as critical alkylating agents and solvents in drug

discovery and organic synthesis. However, their low flash points, high volatility, and

susceptibility to hydrolysis present distinct risks. This guide synthesizes physicochemical data

with field-proven protocols to ensure personnel safety and reagent integrity.

Physicochemical Profile & Hazard Analysis
Understanding the structural differences between primary and secondary chlorinated butanes

is critical for predicting stability and reactivity.

Table 1: Comparative Physicochemical Properties
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Property 1-Chlorobutane 2-Chlorobutane 1,4-Dichlorobutane

CAS Number 109-69-3 78-86-4 110-56-5

Structure
Primary (

)

Secondary (

)

Primary (Di-

substituted)

Boiling Point 78°C 68°C 155°C

Flash Point -12°C (Closed Cup) -15°C (Closed Cup) 40°C - 50°C

Vapor Pressure ~110 hPa @ 20°C ~150 hPa @ 20°C ~5 hPa @ 20°C

Stability Risk Moderate
High (Prone to

elimination/hydrolysis)
Stable

Primary Hazard Flammability
Flammability +

Instability
Toxicity/Irritation

Critical Mechanism: Hydrolysis & Acid Generation
Chlorinated butanes, particularly 2-chlorobutane, are susceptible to hydrolysis when exposed

to atmospheric moisture. The secondary carbocation intermediate formed by 2-chlorobutane

allows for a faster

hydrolysis rate compared to the primary 1-chlorobutane [1].

Impact: The generation of anhydrous HCl gas within a stored container pressurizes the vessel

and catalyzes further degradation. This necessitates the "Dry-Seal Protocol" detailed in Section

4.

Material Compatibility Matrix
Chlorinated solvents are notorious for permeating common laboratory elastomers and plastics.

Incorrect material selection leads to containment failure.

Table 2: Material Resistance Guide
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Material Compatibility Notes

Nitrile Rubber ⚠️ Splash Only

Rapid degradation. <5 min

breakthrough time.

Immediately remove if

splashed.[1]

Latex / Vinyl ❌ Incompatible
Permeates instantly. Do not

use.

Viton® (FKM) ✅ Recommended
Excellent resistance for seals

and O-rings.

PVA (Polyvinyl Alcohol) ✅ Recommended

High resistance to chlorinated

solvents (but dissolves in

water).

Silver Shield® ✅ Recommended

Laminate film; best for spill

cleanup or high-exposure

tasks.

Polystyrene (PS) ❌ Incompatible
Dissolves rapidly. Never use

PS serological pipettes.

Polypropylene (PP) ⚠️ Conditional

Swelling occurs over time.

Okay for brief transfers, not

storage.

PTFE (Teflon) ✅ Recommended
Inert. Ideal for tubing, cap

liners, and stopcocks.

Storage Protocols: The "Dry-Seal" System
The following logic diagram outlines the decision-making process for storing VCBs based on

grade and usage frequency.

Figure 1: Storage Logic Decision Tree
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Caption: Decision matrix for storage. Note that once an anhydrous septum is significantly

punctured, it must be treated as a standard screw cap and purged with inert gas to maintain

stability.

Protocol 4.1: Headspace Inerting (Mandatory for 2-
Chlorobutane)
Due to the hydrolysis risk, air (moisture) must be excluded from the headspace after use.

Gas Source: Use a low-pressure Nitrogen (

) or Argon line.

Insertion: Insert a glass pipette or long needle into the bottle, hovering 2 cm above the liquid

surface. Do not bubble through the liquid (this evaporates the solvent).

Purge: Flow gas gently for 15–30 seconds to displace heavier oxygen/moisture.

Seal: Cap immediately while the gas is still flowing, then wrap with Parafilm to prevent

loosening due to vapor pressure buildup [2].

Handling & Transfer Protocols
Pre-Use Quality Check (Self-Validating Step)
Before using stored chlorinated butanes for sensitive synthesis (e.g., Grignard formation),

perform this rapid check:

Visual: Liquid must be water-clear. Any yellowing indicates HCl formation/polymerization.

Acidity Check: Hold a piece of damp pH paper over the open bottle mouth.

Result: If the paper turns red instantly, significant hydrolysis has occurred. Distill or

discard.

Syringe Transfer (Cannula Method)
To minimize flammability risks and exposure, use positive pressure transfer rather than pouring.
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Equipment:

Glass syringe (plastic syringes may swell).

Stainless steel needle (18-20G).

Inert gas balloon or line.

Figure 2: Safe Transfer Workflow
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Caption: Closed-system transfer workflow to prevent vapor release and static ignition.

Emergency Procedures
Spill Management
Warning: Do not use paper towels for chlorinated butane spills. The high surface area

increases evaporation rate (flammability) and paper offers no chemical resistance.

Evacuate: Clear the immediate area.

PPE: Don Silver Shield or Viton gloves. Nitrile is insufficient for direct contact with pools of

liquid.

Containment: Use vermiculite or a commercial "Solvent Absorbent" pillow.

Disposal: Sweep absorbed material into a high-density polyethylene (HDPE) pail with a tight

lid. Label as "Halogenated Organic Waste."

Exposure Response
Skin: Wash with soap and water for 15 minutes. Note: Chlorinated solvents defat the skin,

leading to dermatitis.
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Inhalation: Move to fresh air immediately. If symptoms of CNS depression (dizziness,

nausea) persist, seek medical attention.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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